Cas no 2126162-66-9 (4-chloro-3-ethyl-1H-pyrrolo[2,3-b]pyridine hydrochloride)

• Product Name: 4-chloro-3-ethyl-1H-pyrrolo[2,3-b]pyridine hydrochloride
• CAS No: 2126162-66-9
• MF: C₉H₁₀Cl₂N₂
• MW: 217.095099925995
• CID: 4639218
• Update Time: 2025-10-10

4-chloro-3-ethyl-1H-pyrrolo[2,3-b]pyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-chloro-3-ethyl-1H-pyrrolo[2,3-b]pyridine hydrochloride

• Inchi： 1S/C9H9ClN2.ClH/c1-2-6-5-12-9-8(6)7(10)3-4-11-9;/h3-5H,2H2,1H3,(H,11,12);1H
• InChI Key： AZWXTVMUTQMEIV-UHFFFAOYSA-N
• SMILES： C(C1=CNC2=NC=CC(Cl)=C12)C.Cl

Additional information on 4-chloro-3-ethyl-1H-pyrrolo[2,3-b]pyridine hydrochloride

4-Chloro-3-Ethyl-1H-Pyrrolo[2,3-b]Pyridine Hydrochloride: A Comprehensive Overview

The compound 4-chloro-3-ethyl-1H-pyrrolo[2,3-b]pyridine hydrochloride, identified by the CAS number 2126162-66-9, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyrrolopyridines, which are known for their unique structural properties and versatile reactivity. The hydrochloride salt form of this compound is particularly notable due to its stability and solubility characteristics, making it a valuable component in numerous chemical processes.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 4-chloro-3-ethyl-1H-pyrrolo[2,3-b]pyridine hydrochloride. Researchers have employed innovative methodologies, such as microwave-assisted synthesis and catalytic cross-coupling reactions, to achieve high yields and purity levels. These techniques not only enhance the efficiency of the synthesis process but also contribute to the sustainability of chemical manufacturing by minimizing waste and energy consumption.

The structural features of this compound are central to its functionality. The pyrrolopyridine core provides a rigid framework that facilitates specific molecular interactions, while the substituents—namely the chlorine atom at position 4 and the ethyl group at position 3—introduce electronic and steric effects that can be tailored for desired applications. For instance, the chlorine substituent enhances the molecule's electron-withdrawing properties, which can be advantageous in electronic materials or pharmaceuticals. Similarly, the ethyl group contributes to the molecule's lipophilicity, potentially improving its bioavailability in drug delivery systems.

In terms of applications, 4-chloro-3-ethyl-1H-pyrrolo[2,3-b]pyridine hydrochloride has shown promise in several domains. In the field of pharmacology, this compound has been explored as a potential lead molecule for drug development. Its structural versatility allows for modifications that could target specific biological pathways or receptors, making it a candidate for treating various diseases. Recent studies have highlighted its potential as an inhibitor of certain enzymes involved in neurodegenerative disorders, such as Alzheimer's disease.

Beyond pharmacology, this compound has also garnered attention in materials science. Its ability to form stable coordination complexes with metal ions makes it a viable candidate for use in catalysis or as a building block for advanced materials like metal-organic frameworks (MOFs). Researchers have demonstrated that incorporating this compound into MOFs can enhance their porosity and stability, which are critical properties for gas storage and separation applications.

The environmental impact of 4-chloro-3-ethyl-1H-pyrrolo[2,3-b]pyridine hydrochloride is another area of growing interest. As industries increasingly prioritize sustainability, understanding the eco-friendly aspects of this compound is essential. Studies have shown that its synthesis process can be optimized to reduce hazardous byproducts and improve resource efficiency. Additionally, its biodegradability under controlled conditions suggests that it may pose minimal risks to ecosystems when properly managed.

In conclusion, 4-chloro-3-ethyl-1H-pyrrolo[2,3-b]pyridine hydrochloride stands out as a multifaceted compound with vast potential across diverse fields. Its unique structure, coupled with advancements in synthetic methods and application-oriented research, positions it as a key player in future innovations. As scientific exploration continues to uncover new possibilities for this compound, its role in advancing technology and medicine is likely to expand significantly.